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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various docosane-

based composite materials. Docosane, a long-chain alkane (C22H46), is a phase change

material (PCM) with a melting point of approximately 44°C and a high latent heat of fusion,

making it ideal for thermal energy storage applications.[1] Additionally, its biocompatibility and

lipophilic nature make it a suitable component for advanced drug delivery systems.

This document is divided into two main application areas:

Thermal Energy Storage: Focusing on composites designed to store and release thermal

energy.

Drug Delivery: Focusing on nano-scale composites for the encapsulation and controlled

release of therapeutic agents.

Section 1: Docosane Composites for Thermal
Energy Storage
Docosane's primary application in materials science is as a phase change material for thermal

energy storage (TES). However, its low thermal conductivity and tendency to leak in its liquid
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state necessitate its incorporation into composite materials.[1] These composites aim to

enhance thermal conductivity, provide shape stability, and ensure long-term performance.

Application Note 1.1: Synthesis of Docosane/Expanded
Graphite (EG) Composite for Enhanced Thermal
Conductivity
Expanded graphite is a highly porous, lightweight material with excellent thermal conductivity.

By impregnating docosane into the porous structure of EG, a shape-stabilized composite PCM

with significantly improved heat transfer capabilities can be fabricated.

Experimental Protocol: Melt Blending Method

This protocol describes the synthesis of a docosane/EG composite using a simple and

scalable melt blending technique.

Preparation of Expanded Graphite (EG):

Place expandable graphite in a muffle furnace preheated to 900°C.

Heat for approximately 40-60 seconds to achieve rapid expansion.

The resulting worm-like, porous EG should be cooled and stored in a desiccator.

Melt Blending:

Weigh the desired amounts of docosane and the prepared EG. A common ratio is 90:10

wt% of docosane to EG.

Place the docosane in a beaker and heat it in an oven or on a hot plate to 80°C, which is

well above its melting point, until it is completely molten.

Gradually add the pre-weighed EG to the molten docosane while stirring mechanically.

Continue stirring the mixture at 80°C for 1-3 hours to ensure uniform impregnation of the

docosane into the pores of the EG.
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Pour the molten composite into a mold and allow it to cool to room temperature to solidify.

Characterization:

The thermal properties (melting temperature, latent heat) of the composite can be

analyzed using Differential Scanning Calorimetry (DSC).

The thermal conductivity can be measured using a thermal conductivity analyzer.

The microstructure and morphology can be observed using Scanning Electron Microscopy

(SEM).

Quantitative Data

Property Pure Docosane
Docosane/EG (10
wt%)

Docosane-
Dodecanol/EG (15
wt%)

Melting Point (°C) ~42-49.3 Slightly Decreased 20 - 50

Latent Heat (kJ/kg) ~244 ~200-220 ~203.8

Thermal Conductivity

(W/m·K)
~0.135 ~1.383 Increased Significantly

Note: Values are approximate and can vary based on specific experimental conditions and

material sources.

Experimental Workflow
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EG Preparation

Melt Blending

Expandable Graphite

Heat at 900°C
(40-60s)

Expanded Graphite (EG)

Add EG to Molten Docosane

Docosane

Heat to 80°C

Mechanical Stirring
(1-3h at 80°C)

Cool to Solidify

Docosane/EG Composite
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O/W Emulsion Preparation

Silica Precursor Hydrolysis

Shell Formation & Product Recovery

Docosane + CTAB
+ Water

Heat (60°C) &
High-Speed Stirring

Sonicate (10 min)

Adjust pH to 8-9

Stable O/W Emulsion

Combine Emulsion &
Hydrolyzed MTES

MTES + Ethanol

Add HCl (catalyst)

Hydrolyzed MTES

Stir at 60°C for 4h

Filter, Wash, and Dry

Docosane-Organosilica
Microcapsules
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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